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Compound of Interest

Compound Name: Cefditoren-13C,d3

Cat. No.: B12395930

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Cefditoren-13C,d3, a stable isotope-
labeled internal standard crucial for the accurate quantification of the third-generation
cephalosporin antibiotic, Cefditoren. This document outlines its primary applications,
physicochemical properties, and detailed experimental protocols for its use in pharmacokinetic
studies, adhering to the highest standards of scientific rigor.

Introduction to Cefditoren-13C,d3

Cefditoren-13C,d3 is a deuterated and 13C-labeled form of Cefditoren, an antibiotic used to
treat a variety of bacterial infections.[1] The introduction of stable isotopes into the Cefditoren
molecule does not significantly alter its chemical properties but provides a distinct mass
difference, making it an ideal internal standard for mass spectrometry-based bioanalytical
assays.[2] Its use is critical for correcting variations during sample preparation and analysis,
thereby ensuring the accuracy and precision of pharmacokinetic and bioequivalence studies.[2]

Primary Use:

The primary application of Cefditoren-13C,d3 is as an internal standard in quantitative
analytical methods, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS),
for the determination of Cefditoren concentrations in biological matrices like plasma and urine.
[1][3] This is essential for:
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» Pharmacokinetic (PK) studies: To accurately characterize the absorption, distribution,
metabolism, and excretion (ADME) of Cefditoren.

» Bioequivalence (BE) studies: To compare the bioavailability of different formulations of
Cefditoren pivoxil.

e Therapeutic Drug Monitoring (TDM): To optimize patient dosing regimens.

Physicochemical and Quantitative Data

The key guantitative data for Cefditoren-13C,d3 and its unlabeled counterpart, Cefditoren, are

summarized in the tables below.

Table 1: Physicochemical Properties

Property Cefditoren-13C,d3 Cefditoren
Molecular Formula C183CH15D3N605S3 C10H18N6Os5S3
Molecular Weight 510.59 g/mol 506.58 g/mol
CAS Number Not Available 104145-95-1
Appearance Solid (Typical) Solid

Data sourced from various chemical suppliers and databases.

Table 2: Isotopic Labeling Specifications

Parameter Specification
Isotopic Purity (3C) >99%
Isotopic Purity (2H/D) >98%
Chemical Purity =>95%

Data represents typical specifications from commercial suppliers.
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Mechanism of Action of Parent Compound:
Cefditoren

Cefditoren is a third-generation cephalosporin antibiotic that exerts its bactericidal effect by
inhibiting the synthesis of the bacterial cell wall. It has a broad spectrum of activity against both
Gram-positive and Gram-negative bacteria. The pivoxil ester prodrug, Cefditoren pivoxil, is
administered orally and is rapidly hydrolyzed by esterases in the gastrointestinal tract to
release the active drug, Cefditoren.

The following diagram illustrates the general mechanism of action for beta-lactam antibiotics
like Cefditoren.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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